Cas no 68680-98-8 (S-3,7-Dimethyl-1-octanol)

• Product Name: S-3,7-Dimethyl-1-octanol
• CAS No: 68680-98-8
• MF: C₁₀H₂₂O
• MW: 158.281083583832
• MDL: MFCD00063216
• CID: 516611
• PubChem ID: 6992239
• Update Time: 2025-04-19

S-3,7-Dimethyl-1-octanol Chemical and Physical Properties

Names and Identifiers

• 1-Octanol,3,7-dimethyl-, (3S)-
• (3S)-3,7-Dimethyloctan-1-Ol
• S-3,7-DIMETHYL-1-OCTANOL
• (-)-3,7-Dimethyl-1-octanol
• (S)-3,7-Dimethyl-1-octanol
• (S)-Dihydrocitronellol
• (S)-(-)-3,7-Dimethyloctanol
• SCHEMBL697037
• (S)-3,7-dimethyloctanol
• 1-Octanol, 3,7-dimethyl-, (S)-
• AKOS006275140
• S-3,7-DIMETHYL-1-OCTANOL ---OPTICALLY ACTIVE, CLEAR LIQUID, PLEASANT ODOR, D20 0.83---
• F72407
• (S)-3,7-Dimethyloctan-1-ol
• (s)-3,7-dimethyl-octan-1-ol
• 68680-98-8
• DTXSID80880726
• 1-Octanol,3,7-dimethyl-,(3S)-
• MFCD00063216
• NS00096370
• S-3,7-Dimethyl-1-octanol

• MDL： MFCD00063216
• Inchi： 1S/C10H22O/c1-9(2)5-4-6-10(3)7-8-11/h9-11H,4-8H2,1-3H3/t10-/m0/s1
• InChI Key： PRNCMAKCNVRZFX-JTQLQIEISA-N
• SMILES： OCC[C@@H](C)CCCC(C)C

Computed Properties

• Exact Mass: 158.16716
• Monoisotopic Mass: 158.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 78.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 3.6

Experimental Properties

• Density: 0.824
• Melting Point: -1.53°C (estimate)
• Boiling Point: 213 ºC
• Flash Point: 95 ºC
• Refractive Index: 1.4096 (estimate)
• PSA: 20.23
• LogP: 2.83120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols